10.1039/C3TA00020F | Silver chlorobromidenanoparticles with highly pure phases: synthesis and characterization†

Silver chlorobromidenanoparticles with highly pure phases: synthesis and characterization†

Journal of Materials Chemistry A Pub Date: 2013-04-05 DOI: 10.1039/C3TA00020F

Abstract

Ternary silver chlorobromide (AgCl_xBr_1−x) nanoparticles with finely tuned compositions have been successfully synthesized through a co-precipitation approach in which silver nitrate reacts with hexadecyltrimethylammonium chloride (CTAC) and hexadecyltrimethylammonium bromide (CTAB) in aqueous solutions at room temperature. The synthesized AgCl_xBr_1−x nanoparticles exhibit highly pure crystalline phases with face-centred cubic symmetries and compositional purity without contamination of optically active silver clusters and silver nanodomains. Such high purity enables the determination of indirect bandgap energies of the AgCl_xBr_1−x nanoparticles for the first time. Tuning the composition from chloride- to bromide-rich leads to a decrease in size and the indirect bandgap of the nanoparticles. In addition, preliminary evaluations indicate that the ternary AgCl_xBr_1−x nanoparticles are better in the photocatalytic decomposition of methylene blue molecules with visible light in comparison with the counterpart binary AgCl and AgBr nanoparticles.

Share View Original Text

Recommended Literature

[1] Determination of copper, cobalt, selenium and molybdenum in liver by flame and electrothermal atomic absorption spectrometry J. Anal. At. Spectrom., 1991,6, 289-293 10.1039/JA9910600289
[2] Contents list Food Funct., 2014,5, 1055-1062 10.1039/C4FO90015D
[3] Resisting resistance: gearing up for war Aurijit Sarkar,Sylvie Garneau-TsodikovaMed. Chem. Commun., 2019,10, 1512-1516 10.1039/C9MD00330D
[4] Formal total synthesis of (±)-strictamine – the [2,3]-Stevens rearrangement for construction of octahydro-2H-2,8-methanoquinolizines† Ruben Eckermann,Michael Breunig,Tanja GaichChem. Commun., 2016,52, 11363-11365 10.1039/C6CC06125G
[5] Influence of halogen size on the supramolecular and energy landscape of the THF solvates of the halogen derivatives of dianthranilide† Bartosz Bieszczad,Sylwia Pawlędzio,Katarzyna Polak,Jerzy Antonowicz,Adam Mieczkowski,Damian TrzybińskiCrystEngComm, 2020,22, 5389-5399 10.1039/D0CE00525H
[6] Albumin binding onto synthetic vesicles Carlotta Pucci,Anita Scipioni,Camillo La MesaSoft Matter, 2012,8, 9669-9675 10.1039/C2SM26260F
[7] Sb2S3 nanoparticles anchored on SnO2 nanofibers: a high-performance hybrid electrocatalyst toward ammonia synthesis under ambient conditions† Di Li,Xingxing Chen,Jianyong YuChem. Commun., 2019,55, 13892-13895 10.1039/C9CC07847A
[8] A new aromatic rearrangement involving a nitrene: synthesis of the 5,11-dihydrodibenzo[b,e]-1,4-thiazepine ring system J. Chem. Soc. D, 1970, 233-233 10.1039/C29700000233
[9] Remote detection NMR imaging of gas phase hydrogenation in microfluidic chips† Vladimir V. Zhivonitko,Ville-Veikko Telkki,Jarmo Leppäniemi,Gianmario Scotti,Sami Franssila,Igor V. KoptyugLab Chip, 2013,13, 1554-1561 10.1039/C3LC41309H
[10] Transition-metal-free cross-dehydrogenative alkylation of pyridines under neutral conditions† Xin Li,Hao-Yuan WangNew J. Chem., 2013,37, 1704-1706 10.1039/C3NJ00095H

Journal Name：Journal of Materials Chemistry A

Research Products

2,5-Dimethylpiperazine

CAS no.: 106-55-8
methyl 2-(bromomethyl)benzoate

CAS no.: 2417-73-4
Fangchinoline

CAS no.: 436-77-1
Butyl glycidyl ether

CAS no.: 2426-08-6
3-Methoxy-5-(trifluoromethyl)aniline

CAS no.: 349-55-3
Vitamin K3

CAS no.: 58-27-5
1-(3-Fluorophenyl)-piperazine

CAS no.: 3801-89-6
1-Hexanesulfonic Acid Sodium Salt

CAS no.: 2832-45-3
Sennosides

CAS no.: 517-43-1
7-Hydroxyheptanoic acid

CAS no.: 3710-42-7